molecular formula C15H16ClN3O3 B2895697 3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one CAS No. 2411199-71-6

3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one

Cat. No. B2895697
CAS RN: 2411199-71-6
M. Wt: 321.76
InChI Key: HAUHPWMSFHLPJB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a piperazine derivative that has been synthesized through various methods and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of 3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one is not fully understood. However, it has been suggested that it works by inhibiting certain enzymes and proteins involved in various cellular processes such as apoptosis and beta-amyloid formation.
Biochemical and Physiological Effects:
Studies have shown that 3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce beta-amyloid formation in the brain. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one in lab experiments is its potential therapeutic applications in various fields. However, one of the limitations is that the exact mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one. One direction is to further investigate its potential therapeutic applications in cancer, neurodegenerative diseases, and psychiatric disorders. Another direction is to study its mechanism of action in more detail to better understand its effects on cellular processes. Additionally, research can be conducted to optimize the synthesis method for improved yields and purity of the compound.

Synthesis Methods

The synthesis of 3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one has been achieved through various methods. One of the most common methods involves the reaction of 2-chloropropionyl chloride with piperazine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 2-aminophenol to form the final product.

Scientific Research Applications

3-(1,3-Benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one has been studied for its potential therapeutic applications in various fields such as cancer, neurodegenerative diseases, and psychiatric disorders. It has been shown to have anti-cancer properties by inducing apoptosis in cancer cells and inhibiting tumor growth. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders due to its ability to inhibit the formation of beta-amyloid plaques. Additionally, it has shown promising results in the treatment of anxiety and depression.

properties

IUPAC Name

3-(1,3-benzoxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H16ClN3O3/c1-9(16)15(21)19-7-6-17-14(20)11(19)8-13-18-10-4-2-3-5-12(10)22-13/h2-5,9,11H,6-8H2,1H3,(H,17,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HAUHPWMSFHLPJB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N1CCNC(=O)C1CC2=NC3=CC=CC=C3O2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H16ClN3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

321.76 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Benzo[d]oxazol-2-ylmethyl)-4-(2-chloropropanoyl)piperazin-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.